
Picryl chloride molecular weight and
composition.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picryl chloride

Cat. No.: B1203447 Get Quote

Picryl Chloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the molecular characteristics of

picryl chloride, including its molecular weight and elemental composition. It outlines key

experimental protocols for its synthesis, purification, and analysis, and delves into its role in

inducing immune responses, offering a valuable resource for researchers in immunology and

drug development.

Core Molecular and Physical Properties
Picryl chloride, systematically named 2-chloro-1,3,5-trinitrobenzene, is a yellow crystalline

solid.[1] It is a well-characterized nitroaromatic compound with the chemical formula

C₆H₂ClN₃O₆.[2][3] The presence of three electron-withdrawing nitro groups significantly

influences its chemical reactivity, rendering it a potent electrophile.[2]

Quantitative Data Summary
The fundamental molecular and physical properties of picryl chloride are summarized in the

table below for easy reference.
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Property Value Reference

Molecular Formula C₆H₂ClN₃O₆ [2][3]

Molecular Weight 247.55 g/mol [2][4][5]

Appearance Almost white or yellow needles [2]

Melting Point 83 °C (181-185 °F) [1][2][6]

Density 1.797 g/cm³ at 68°F [6]

Water Solubility Less than 1 mg/mL at 66°F [6]

Elemental Composition
The elemental composition of picryl chloride has been determined through established

analytical methods. The percentage composition of each element is detailed in the following

table.

Element Symbol
Atomic
Weight

Number of
Atoms

Percent
Compositio
n

Reference

Carbon C 12.011 6 29.11% [5][7]

Hydrogen H 1.008 2 0.81% [5][7]

Chlorine Cl 35.453 1 14.32% [5][7]

Nitrogen N 14.007 3 16.97% [5][7]

Oxygen O 15.999 6 38.78% [5][7]

Experimental Protocols
This section provides an overview of the methodologies for the synthesis, purification, and

elemental analysis of picryl chloride.

Synthesis of Picryl Chloride
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A common laboratory-scale synthesis of picryl chloride involves the reaction of picric acid with

a chlorinating agent, such as phosphorus oxychloride, often in the presence of a base like

pyridine.

Protocol:

Formation of Pyridinium Picrate: Picric acid is dissolved in a suitable solvent, such as 95%

ethanol, and a stoichiometric amount of pyridine is added. The resulting pyridinium picrate

precipitates upon cooling.[4]

Chlorination: The dried pyridinium picrate is then reacted with phosphorus oxychloride in a

solvent like benzene and heated under reflux.[4]

Work-up: After the reaction is complete, the mixture is washed with hot water. The organic

layer is separated, and the solvent is removed to yield crude picryl chloride.[4]

A pilot-scale production has also been developed, achieving high yields through a similar two-

step process involving the formation of pyridinium picrate followed by chlorination.[1]

Purification by Recrystallization
Crude picryl chloride can be purified by recrystallization to obtain a product of high purity.

Protocol:

Solvent Selection: A suitable solvent is one in which picryl chloride has high solubility at

elevated temperatures and low solubility at room temperature. Alcohols or benzene are often

used.

Dissolution: The crude picryl chloride is dissolved in a minimal amount of the hot solvent to

create a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to

remove them.

Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed. As the

solution cools, the solubility of picryl chloride decreases, leading to the formation of

crystals.
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Isolation: The purified crystals are collected by vacuum filtration and washed with a small

amount of cold solvent to remove any remaining soluble impurities.

Drying: The crystals are then dried to remove any residual solvent.

Elemental Analysis
The elemental composition of picryl chloride is typically determined using combustion

analysis with a CHNS/O elemental analyzer.

Protocol:

Sample Preparation: A small, accurately weighed sample of purified picryl chloride is

placed in a tin or silver capsule.

Combustion: The sample is combusted at a high temperature (around 1000°C) in an oxygen-

rich environment. This process converts carbon to carbon dioxide, hydrogen to water,

nitrogen to nitrogen gas/oxides, and sulfur to sulfur dioxide.[8]

Gas Separation and Detection: The combustion gases are carried by an inert gas (e.g.,

helium) through a series of columns and detectors. The gases are separated, and their

quantities are measured, typically by a thermal conductivity detector.[8]

Calculation: The instrument's software calculates the percentage of each element in the

original sample based on the detected amounts of the combustion products.

Role in Immunological Research: Signaling
Pathways
Picryl chloride is widely used in immunological research as a hapten to induce contact

hypersensitivity (CHS), a T-cell mediated inflammatory skin reaction.[9] This response serves

as a model for allergic contact dermatitis in humans.

Sensitization Phase
The initial exposure to picryl chloride triggers a sensitization phase, which primes the immune

system for a response upon subsequent encounters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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